Cas no 1805362-98-4 (3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine
• CAS No: 1805362-98-4
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• CID: 4865535
• Update Time: 2025-06-13

3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine

• Inchi： 1S/C6H2ClF3IN/c7-3-4(11)2(5(8)9)1-12-6(3)10/h1,5H
• InChI Key： LKYPGBFAMVCPCG-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine

Comprehensive Overview of 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1805362-98-4)

3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1805362-98-4) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique combination of chloro, difluoromethyl, fluoro, and iodo substituents, offers a versatile scaffold for the synthesis of complex molecules. Its molecular structure, C₆H₂ClF₃IN, underscores its potential as a key intermediate in the development of novel bioactive compounds.

The growing interest in 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine is driven by its applications in drug discovery, particularly in the design of kinase inhibitors and antiviral agents. Researchers are increasingly exploring its utility in structure-activity relationship (SAR) studies, where the strategic placement of halogen atoms can significantly enhance binding affinity and metabolic stability. Recent studies have highlighted its role in the synthesis of next-generation agrochemicals, where its halogen-rich framework contributes to improved pest control efficacy and environmental sustainability.

In the context of green chemistry, 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine has emerged as a focal point for discussions on sustainable halogenation techniques. With the rise of electrophilic fluorination and metal-catalyzed iodination methodologies, this compound serves as a benchmark for evaluating the efficiency and selectivity of modern synthetic protocols. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig transformations, further expands its utility in constructing diverse heterocyclic architectures.

From a commercial perspective, the demand for CAS No. 1805362-98-4 is closely tied to advancements in precision medicine and crop protection. Pharmaceutical companies are leveraging its structural features to develop targeted therapies for oncology and infectious diseases, while agrochemical innovators are incorporating it into formulations with reduced ecological footprints. The compound's stability under various reaction conditions also makes it a valuable asset for high-throughput screening and combinatorial chemistry.

Analytical characterization of 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the regioselectivity of its halogen substituents and ensure batch-to-batch consistency, which is critical for regulatory compliance in pharmaceutical and agricultural applications. Recent publications have also explored its photophysical properties, suggesting potential uses in organic electronics and sensor technologies.

As the scientific community continues to prioritize molecular diversity and functional group tolerance, 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine stands out as a multifaceted building block. Its synthesis often involves multistep halogenation sequences, with careful optimization of reaction parameters to minimize byproduct formation. Future research directions may focus on catalytic asymmetric derivatization and bioconjugation strategies, further broadening its impact across interdisciplinary fields.

In summary, 3-Chloro-5-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS No. 1805362-98-4) represents a convergence of synthetic innovation and practical utility. Its role in addressing contemporary challenges in drug development, sustainable agriculture, and advanced materials underscores its importance in modern chemistry. For researchers and industry professionals, this compound offers a compelling case study in the strategic design of halogenated heterocycles with tailored functionalities.